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Compound of Interest

Compound Name: 2-Acetyl-4(3H)-quinazolinone

Cat. No.: B098200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of 2-methyl-4(3H)-

quinazolinone, a key heterocyclic scaffold in medicinal chemistry, starting from anthranilic acid.

The synthesis is a well-established multi-step process involving the formation of key

intermediates, N-acetylanthranilic acid and 2-methyl-3,1-benzoxazin-4-one. This document

outlines the reaction mechanism, detailed experimental protocols, and quantitative data to

support researchers in the successful synthesis of this important compound.

Reaction Pathway
The synthesis of 2-methyl-4(3H)-quinazolinone from anthranilic acid proceeds through a two-

step reaction sequence. The first step is the N-acetylation of anthranilic acid using acetic

anhydride to form N-acetylanthranilic acid. This intermediate then undergoes cyclization upon

heating, typically in the presence of a dehydrating agent or by further reaction with acetic

anhydride, to form 2-methyl-3,1-benzoxazin-4-one. The final step involves the reaction of the

benzoxazinone intermediate with an amine source, such as ammonia or hydrazine, to yield the

desired 2-methyl-4(3H)-quinazolinone.

Figure 1: Overall reaction pathway for the synthesis of 2-methyl-4(3H)-quinazolinone.
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The following sections provide detailed experimental procedures for the key steps in the

synthesis.

Synthesis of N-Acetylanthranilic Acid
The initial step involves the acetylation of the amino group of anthranilic acid.

Procedure:

In a round-bottom flask, combine anthranilic acid and acetic anhydride.[1][2][3][4]

Heat the mixture to reflux for a specified period.[1][2][3]

Cool the reaction mixture to room temperature.

Carefully add water to hydrolyze the excess acetic anhydride.[1][2][3]

Heat the mixture again to boiling, then allow it to cool slowly to facilitate crystallization.[1][2]

[3]

Isolate the N-acetylanthranilic acid crystals by vacuum filtration and wash with cold water.[3]

Quantitative Data for N-Acetylanthranilic Acid Synthesis:

Parameter Value Reference

Anthranilic Acid 1 g [2][3]

Acetic Anhydride 3-4 mL [2][3]

Heating Temperature Boiling [2][3]

Heating Time 15 min [2][3]

Water for Hydrolysis 2 mL [2][3]

Synthesis of 2-Methyl-3,1-benzoxazin-4-one
This intermediate is formed by the cyclization of N-acetylanthranilic acid. It can be synthesized

in a one-pot reaction from anthranilic acid or from isolated N-acetylanthranilic acid.
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Procedure from Anthranilic Acid:

Mix anthranilic acid with an excess of acetic anhydride in a round-bottom flask.[2]

Reflux the mixture for an extended period.[2]

Remove the excess acetic anhydride under reduced pressure to obtain the crude 2-methyl-

4H-3,1-benzoxazin-4-one.[2]

Quantitative Data for 2-Methyl-3,1-benzoxazin-4-one Synthesis:

Parameter Value Reference

Anthranilic Acid 1.8 g (13.1 mmol) [2]

Acetic Anhydride 20 mL (excess) [2]

Reflux Temperature 130 °C [2]

Reflux Time 3 hours [2]

Yield ~100% (oily product) [2]

Synthesis of 2-Methyl-4(3H)-quinazolinone
The final product is obtained by the reaction of 2-methyl-3,1-benzoxazin-4-one with a source of

ammonia.

Procedure:

The crude or purified 2-methyl-3,1-benzoxazin-4-one is treated with an amine source.

Common reagents include ammonium acetate or a solution of ammonia.[5]

The reaction is typically carried out in a suitable solvent and may require heating.

Upon completion of the reaction, the product is isolated by filtration, followed by washing and

recrystallization.

Quantitative Data for 2-Methyl-4(3H)-quinazolinone Synthesis:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chemicalbook.com/synthesis/2-methyl-3-1-benzoxaza-4-one.htm
https://www.chemicalbook.com/synthesis/2-methyl-3-1-benzoxaza-4-one.htm
https://www.chemicalbook.com/synthesis/2-methyl-3-1-benzoxaza-4-one.htm
https://www.chemicalbook.com/synthesis/2-methyl-3-1-benzoxaza-4-one.htm
https://www.chemicalbook.com/synthesis/2-methyl-3-1-benzoxaza-4-one.htm
https://www.chemicalbook.com/synthesis/2-methyl-3-1-benzoxaza-4-one.htm
https://www.chemicalbook.com/synthesis/2-methyl-3-1-benzoxaza-4-one.htm
https://www.chemicalbook.com/synthesis/2-methyl-3-1-benzoxaza-4-one.htm
https://www.researchgate.net/figure/Scheme-2-Synthesis-of-the-2-methyl-3-substitutedquinazolin-43H-one-8a-q_fig3_316590760
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Intermediate
2-Methyl-4H-3,1-benzoxazin-4-

one
[5]

Reagent Hydrazine Hydrate [5]

Yield
98% (for 3-amino-2-

methylquinazolin-4(3H)-one)
[5]

Experimental Workflow
The following diagram illustrates the general laboratory workflow for the synthesis.

Figure 2: General experimental workflow for the synthesis of 2-methyl-4(3H)-quinazolinone.

Safety Considerations
Acetic Anhydride: Acetic anhydride is corrosive and a lachrymator. All manipulations should

be performed in a well-ventilated fume hood.[2]

Heating: Use appropriate heating mantles and condensers to control the reaction

temperature and prevent the release of volatile reagents.

Personal Protective Equipment (PPE): Always wear safety goggles, gloves, and a lab coat

when handling chemicals.

Conclusion
The synthesis of 2-methyl-4(3H)-quinazolinone from anthranilic acid is a robust and well-

documented process. By following the detailed protocols and considering the quantitative data

presented in this guide, researchers can efficiently produce this valuable heterocyclic

compound for further investigation and application in drug discovery and development. The key

to a successful synthesis lies in the careful control of reaction conditions, particularly

temperature and reaction time, and the effective isolation and purification of the intermediates

and the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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